Cas no 716362-10-6 (6-chloro-4-methoxypyridine-3-carboxylic acid)

6-Chloro-4-methoxypyridine-3-carboxylic acid is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its pyridine core, functionalized with chloro and methoxy substituents, offers reactive sites for further derivatization, making it valuable for constructing complex molecular frameworks. The carboxylic acid group enhances solubility and facilitates coupling reactions, such as amide formation. This compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The product is typically supplied with rigorous quality control to meet industry standards for research and production.
6-chloro-4-methoxypyridine-3-carboxylic acid structure
716362-10-6 structure
Product Name:6-chloro-4-methoxypyridine-3-carboxylic acid
CAS No:716362-10-6
MF:C7H6ClNO3
MW:187.580440998077
MDL:MFCD10000638
CID:68678
PubChem ID:45480411
Update Time:2025-10-14

6-chloro-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-methoxynicotinic acid
    • 6-Chloro-4-methoxy-3-pyridinecarboxylic acid
    • 3-Pyridinecarboxylic acid, 6-chloro-4-methoxy-
    • 6-chloro-4-methoxypyridine-3-carboxylic acid
    • J-518570
    • AKOS005073397
    • EN300-211334
    • 6-Chloro-4-methoxy Nicotinic Acid
    • AC-7710
    • DTXSID90670357
    • AB55875
    • KD-0738
    • AM20061461
    • MFCD10000638
    • 716362-10-6
    • 6-chloro-4-methoxy-pyridine-3-carboxylic acid
    • CS-W003725
    • SCHEMBL3527742
    • 6-chloro-4-methoxy-nicotinic acid
    • FT-0664763
    • SY007902
    • 6-chloro-4-methoxy-3-pyridinecarboxylic acid, AldrichCPR
    • A837267
    • DB-050570
    • MDL： MFCD10000638
    • Inchi： 1S/C7H6ClNO3/c1-12-5-2-6(8)9-3-4(5)7(10)11/h2-3H,1H3,(H,10,11)
    • InChI Key： DFXUFJAAXAJWSA-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=C(C(=O)O)C=N1)OC

Computed Properties

  • Exact Mass: 187.00400
  • Monoisotopic Mass: 187.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.430
  • Melting Point: 172-175°C
  • Boiling Point: 350.7±37.0 °C at 760 mmHg
  • Flash Point: 165.9±26.5 °C
  • Refractive Index: 1.567
  • PSA: 59.42000
  • LogP: 1.44180
  • Vapor Pressure: No data available

6-chloro-4-methoxypyridine-3-carboxylic acid Security Information

6-chloro-4-methoxypyridine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-4-methoxypyridine-3-carboxylic acid Pricemore >>

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6-chloro-4-methoxypyridine-3-carboxylic acid Production Method

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